Cas no 864918-37-6 (2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)

• Product Name: 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• CAS No: 864918-37-6
• MF: C₂₀H₁₉N₃OS₂
• MW: 381.514361619949
• CID: 5919488
• PubChem ID: 4148851
• Update Time: 2025-07-14

2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3,4-dihydro-1(2H)-quinolinyl)-2-[[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]thio]-
• 2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• 864918-37-6
• SR-01000908027-1
• SR-01000908027
• F0698-0269
• 1-(3,4-dihydro-2H-quinolin-1-yl)-2-[[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]ethanone
• 1-(3,4-dihydroquinolin-1(2H)-yl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)ethanone
• AKOS024597767
• 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

• Inchi： 1S/C20H19N3OS2/c1-14-7-2-4-10-16(14)19-21-20(26-22-19)25-13-18(24)23-12-6-9-15-8-3-5-11-17(15)23/h2-5,7-8,10-11H,6,9,12-13H2,1H3
• InChI Key： FBSCIHKTHZDPPT-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=C(C=CC=C2)CCC1)CSC1SN=C(C2=CC=CC=C2C)N=1

Computed Properties

• Exact Mass: 381.09695459g/mol
• Monoisotopic Mass: 381.09695459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 632.0±65.0 °C(Predicted)
• pka: 0.98±0.20(Predicted)

Additional information on 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

Exploring the Chemical and Biological Properties of 2-{3-(2-Methylphenyl)-1,2,4-Thiadiazol-5-Ylsulfanyl}-1-(1,2,3,4-Tetrahydroquinolin-1-Yl)Ethan-1-one (CAS No. 864918-37-6)

The compound CAS No. 864918-37-6, formally named 2-{3-( }

The compound CAS No. 864918-37-6, formally named "2-{3-(}

The compound CAS No. 864918-}

The compound CAS No. 86-}

The compound CAS No. -7-}

This compound belongs to a class of organosulfur derivatives characterized by its core structure of a sulfanyl-linked thiadiazole moiety (N,N'-disubstituted thiosemicarbazide-derived ring system) and a tetrahydroquinoline